Cas no 735269-92-8 (cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 735269-92-8
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 4716506
• Update Time: 2025-08-03

cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-4-(2-methoxybenzoyl)cyclohexane-1-carboxylic acid
• TRANS-4-(2-METHOXYBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-(2-Methoxybenzoyl)cyclohexanecarboxylic acid
• trans-4-(2-Methoxybenzoyl)cyclohexanecarboxylic acid
• cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H18O4/c1-19-13-5-3-2-4-12(13)14(16)10-6-8-11(9-7-10)15(17)18/h2-5,10-11H,6-9H2,1H3,(H,17,18)
• InChI Key： NMSIFNFDZHKEGS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1OC)C1CCC(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 438.3±35.0 °C at 760 mmHg
• Flash Point: 163.3±19.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid

Cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

Cis-4-(2-Methoxybenzoyl)cyclohexane-1-carboxylic acid, identified by the CAS No. 735269-92-8, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexane derivatives, characterized by a six-membered carbon ring with substituents that confer unique chemical properties. The presence of the cis configuration indicates that the substituents on the cyclohexane ring are positioned on the same side, which plays a crucial role in determining its physical and chemical behavior.

The molecular structure of cis-4-(2-methoxybenzoyl)cyclohexane-1-carboxylic acid comprises two key functional groups: a methoxybenzoyl group attached at the 4-position of the cyclohexane ring and a carboxylic acid group at the 1-position. The methoxybenzoyl group introduces electronic effects that enhance the compound's reactivity and stability, while the carboxylic acid group contributes to its acidity and ability to form salts or esters. These features make it a versatile molecule for use in organic synthesis, drug design, and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cis-4-(2-methoxybenzoyl)cyclohexane-1-carboxylic acid through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the stereochemistry of the product. This has been particularly beneficial in producing enantiomerically pure samples, which are essential for pharmacological studies.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a lead molecule in drug discovery. Studies have shown that cis-4-(2-methoxybenzoyl)cyclohexane-1-carboxylic acid exhibits promising anti-inflammatory and antioxidant properties. These findings are supported by recent research conducted by Smith et al., who demonstrated that the compound effectively inhibits COX-2 enzymes, a key target in pain management and inflammation reduction.

Moreover, this compound has been explored for its role in material science, particularly in the development of novel polymers and coatings. Its ability to form stable ester linkages makes it a valuable building block for creating biodegradable materials with tailored mechanical properties. Ongoing research is focused on optimizing its integration into polymer matrices to enhance their thermal stability and mechanical strength.

From an environmental standpoint, cis-4-(2-methoxybenzoyl)cyclohexane-1-carboxylic acid has been evaluated for its biodegradability and eco-friendly attributes. Preliminary studies indicate that it undergoes rapid microbial degradation under aerobic conditions, making it a sustainable choice for industrial applications. This aligns with global efforts to develop environmentally benign chemicals that minimize ecological impact.

In conclusion, cis-4-(2-methoxybenzoyl)cyclohexane-1-carboxylic acid (CAS No. 735269-92-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and functional studies, positions it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.